Cas no 83889-26-3 (2-Pyridinecarboxylic acid, 5-butyl-4-methoxy-)

83889-26-3 structure
Product name:2-Pyridinecarboxylic acid, 5-butyl-4-methoxy-
2-Pyridinecarboxylic acid, 5-butyl-4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxylic acid, 5-butyl-4-methoxy-
- 5-butyl-4-methoxypyridine-2-carboxylic acid
- 83889-26-3
- SCHEMBL3628755
- DTXSID40515446
-
- Inchi: InChI=1S/C11H15NO3/c1-3-4-5-8-7-12-9(11(13)14)6-10(8)15-2/h6-7H,3-5H2,1-2H3,(H,13,14)
- InChI Key: QEEGJLSZBDISLG-UHFFFAOYSA-N
- SMILES: CCCCC1=CN=C(C=C1OC)C(=O)O
Computed Properties
- Exact Mass: 209.10519334g/mol
- Monoisotopic Mass: 209.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 59.4Ų
2-Pyridinecarboxylic acid, 5-butyl-4-methoxy- Related Literature
-
Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
-
2. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
-
Nicolas A. Riensch,Ayse Deniz,Sebastian Kühl,Lars Müller,Alina Adams,Andrij Pich,Holger Helten Polym. Chem., 2017,8, 5264-5268
-
4. Book reviews
-
Myung Hun Kim,Se-Na Kim,Hanna Lee,Na Kyeong Lee J. Mater. Chem. B, 2020,8, 7914-7920
83889-26-3 (2-Pyridinecarboxylic acid, 5-butyl-4-methoxy-) Related Products
- 169266-57-3(4-(3-nitro-1H-pyrazol-1-yl)butanoic acid)
- 1119450-95-1(2-(4-Fluorophenyl)-2-piperidin-1-ylacetamide)
- 1666-86-0(Pyrimidine, 2,4,6-triphenyl-)
- 1024750-66-0((Z)-2-Benzoyl-3-{4-5-(trifluoromethyl)-2-pyridinylpiperazino}-2-propenenitrile)
- 959236-98-7(tert-butyl N-methyl-N-(4-methyl-3-piperidyl)carbamate)
- 1021216-14-7(N-(2-fluorophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide)
- 1225501-18-7(4-Chloro-2-methyl-2,3-dihydro-1h-inden-1-amine)
- 1284732-24-6(2-(thiophen-3-yl)methyl-1,2,3,4-tetrahydronaphthalen-1-one)
- 1369324-04-8((6-cyclohexylpiperidin-3-yl)methanamine)
- 7564-39-8(PHENOL, 4-BROMO-2-ETHYL-6-METHYL-)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
CN Supplier
Reagent

Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
